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Compound of Interest

Compound Name: 9-Julolidinecarboxaldehyde

Cat. No.: B1329721

Safe Handling Guide for 9-
Julolidinecarboxaldehyde

This document provides essential safety protocols and logistical information for researchers,
scientists, and drug development professionals handling 9-Julolidinecarboxaldehyde.
Adherence to these guidelines is critical for ensuring personal safety and maintaining a secure
laboratory environment.

Hazard Identification and GHS Classification

9-Julolidinecarboxaldehyde is a chemical compound that requires careful handling due to its
potential health hazards. The primary risks associated with this compound are:

Skin Irritation (H315): Causes skin irritation upon contact.[1]

Serious Eye Irritation (H319): Causes serious and potentially damaging eye irritation.[1]

Acute Oral Toxicity (H302): Harmful if swallowed.[1]

Respiratory Irritation (H335): May cause irritation to the respiratory tract if inhaled.[1][2]

Chemical and Physical Properties

A summary of key quantitative data for 9-Julolidinecarboxaldehyde is provided below.
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Property Value

Molecular Formula C13H1sNO[1][3][4][5]

Molecular Weight 201.26 g/mol [1][4]1[5]

Appearance Light orange to yellow to green crystalline
powder][3]

Melting Point 83 °C[3][6]

Boiling Point 404.8 £ 44.0 °C (Predicted)[6]

Flash Point 173.5 °C[6]

Density 1.18 + 0.1 g/cm3[6]

Personal Protective Equipment (PPE) Protocol

Engineering controls, such as a certified chemical fume hood, should be the primary method of
exposure control. The following PPE is mandatory as a secondary barrier to prevent exposure.

[7]
e Eye and Face Protection:
o Wear chemical safety goggles that provide a complete seal around the eyes.

o When handling larger quantities or when there is a significant risk of splashing, a full-face
shield should be worn in addition to goggles.[7][8]

» Hand Protection:
o Wear compatible, chemical-resistant gloves (e.g., nitrile).

o Gloves should be inspected for defects before use and changed immediately if
contamination is suspected or every 30-60 minutes during prolonged use.[9]

o Wash hands thoroughly with soap and water after removing gloves.

» Body Protection:
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o A clean, fully-buttoned laboratory coat must be worn at all times.

o For procedures involving large quantities, consider using a chemical-resistant apron or
disposable coveralls over the lab coat.[7]

o Respiratory Protection:

o All handling of 9-Julolidinecarboxaldehyde powder should be performed within a
chemical fume hood to prevent inhalation.

o If a fume hood is not available or during a large spill cleanup, a NIOSH-approved
respirator with a particulate filter (e.g., N95 or higher) is required.[9]

e Footwear:

o Fully enclosed, chemical-resistant footwear is required. Perforated shoes, sandals, or
fabric shoes are not permitted in the laboratory.[10]
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Task: Handling
9-Julolidinecarboxaldehyde

Standard PPE for All Tasks

Safety Goggles
Nitrile Gloves Is the task inside a
Lab Coat certified fume hood?
Closed-toe Shoes

Add NIOSH-approved
Respirator

Is there a high risk
of splash or aerosol?

Add Face Shield

Proceed with Task

Click to download full resolution via product page

Caption: PPE selection logic for handling 9-Julolidinecarboxaldehyde.
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Operational and Disposal Plans

Safe Handling Protocol:

o Preparation: Designate a specific area for handling. Ensure an eyewash station and safety
shower are accessible and unobstructed.

e Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume
hood or a ventilated balance enclosure to contain dust.

o Avoid Dust: Handle the solid material carefully to avoid generating dust.

» Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands
thoroughly.

Storage Requirements:
» Store in a tightly closed, properly labeled container.
o Keep in a cool, dark, and dry location, away from incompatible materials.

e The compound is air-sensitive; for long-term storage, keeping it under an inert gas like
nitrogen is recommended.[4]

Disposal Plan:

o Waste Collection: All waste materials, including contaminated gloves, wipes, and excess
chemical, must be collected in a dedicated, sealed, and clearly labeled hazardous waste
container.

o Regulatory Compliance: Do not dispose of this chemical down the drain or in regular trash.
[11]

» Final Disposal: Arrange for disposal through your institution's Environmental Health and
Safety (EHS) department or a licensed chemical waste management company.[11]

Emergency Procedures
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First Aid Measures:

Inhalation: Immediately move the exposed person to fresh air.[12] If breathing is difficult or
has stopped, perform artificial respiration and seek immediate medical attention.[12]

Skin Contact: Take off all contaminated clothing immediately.[2] Rinse the affected skin with
copious amounts of water for at least 15 minutes.[13] If irritation develops or persists, get
medical attention.[12]

Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, holding
the eyelids open.[13] Remove contact lenses if present and easy to do so.[13] Seek
immediate medical attention from an ophthalmologist.[2]

Ingestion: Do NOT induce vomiting.[14] If the person is conscious, rinse their mouth with
water and have them drink two glasses of water.[2] Seek immediate medical attention.

Chemical Spill Protocol:

Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate

area.

Assess: From a safe distance, assess the extent of the spill. For large spills, or if you are not
trained to handle the situation, contact your institution's emergency response team.

Don PPE: Wear the appropriate PPE as described in Section 3, including respiratory
protection.

Contain: Cover the spill with a dry, inert absorbent material such as sand or vermiculite. Do
not use combustible materials.

Clean-Up: Carefully sweep the contained material into a hazardous waste container. Avoid
creating dust.

Decontaminate: Wipe the spill area with a suitable solvent (e.g., soap and water), followed
by clean water. Collect all cleaning materials in the hazardous waste container.

Dispose: Seal and label the waste container and manage it according to the disposal plan.
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+ Report: Report the incident to your supervisor and EHS department.

Chemical Spill Occurs

Evacuate Immediate Area
Alert Others

Assess Spill Size
Is it a major spill?

No (Minor Spill)
Call EHS/Emergency Don Full PPE

Response (Gloves, Goggles, Respirator)

Contain Spill with
Inert Absorbent

Gently Sweep into
Hazardous Waste Container

Decontaminate Area
and Equipment

Seal and Label
Waste Container

Report Incident

Click to download full resolution via product page
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Caption: Step-by-step workflow for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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